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Compound of Interest

Compound Name: Tetramethyl-d12 orthosilicate

CAS No.: 80396-70-9

Cat. No.: B1627121 Get Quote

Executive Summary: The "Silent Blinder" Hazard
Tetramethyl-d12 orthosilicate (TMOS-d12) is not merely a deuterated solvent; it is a

Category 1 Acute Inhalation Hazard and a severe lachrymator with a unique, insidious toxicity

profile. Unlike standard organic solvents, the primary danger of TMOS-d12 is not systemic

poisoning, but irreversible corneal opacification (blindness).

Upon contact with moisture in the eyes or lungs, TMOS-d12 hydrolyzes to form deuterated

methanol (

) and silicon dioxide (

). This silica precipitates directly into the corneal tissue or alveolar sacs. Once formed, this
"liquid glass" cannot be flushed out, leading to permanent blindness or fatal pulmonary edema.

Critical Directive: Treat TMOS-d12 with the same extreme caution as non-labeled TMOS. The

deuterium labeling (

) does not mitigate toxicity.

Chemical & Physical Profile
Understanding the physical properties is the first step in effective containment.
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Property Data Operational Implication

CAS Number
1067-12-5 (Labeled) / 681-84-

5 (Unlabeled)
Use for waste manifesting.

Flash Point 26°C (79°F)
Flammable (D001). Store in

flammables cabinet.

Boiling Point 121°C
Moderate volatility; vapors

linger.

Hydrolysis Rate Rapid (Exothermic)
Do not use water for initial spill

cleanup.

Reaction Products
(Silica) +

(Methanol-d4)

Silica causes physical tissue

damage; Methanol is toxic.[1]

Odor Threshold Poor warning properties
Do not rely on smell. Use

engineering controls.

Mechanism of Action (Causality)
To understand the disposal strictures, one must understand the chemistry. The hydrolysis

reaction drives the hazard:

Diagram 1: The Hydrolysis Toxicity Loop
This diagram illustrates why standard water-flushing protocols fail with TMOS, converting a

chemical splash into a physical tissue anchor.
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Caption: The conversion of liquid TMOS to solid Silica upon contact with biological tissue.

Proper Disposal Procedures
Core Rule: Never dispose of TMOS-d12 down the drain. The hydrolysis will clog plumbing with

silica gel and release toxic methanol vapors into the sewage system.

Protocol A: Bulk Liquid Disposal (Unused Reagent)
Use this for expired bottles or significant leftover volumes.

Segregation: Keep separate from oxidizers, strong acids, and aqueous waste streams.

Container: Keep in the original manufacturer container if possible. If transferring, use a clean

High-Density Polyethylene (HDPE) or glass container with a Teflon-lined cap.

Labeling:

Primary Tag: Hazardous Waste.

Constituents: "Tetramethyl orthosilicate (Deuterated)."

Hazards: Flammable, Toxic (Inhalation), Water Reactive.

RCRA Codes:D001 (Ignitable). Note: While not explicitly P-listed, it is often managed as

highly toxic characteristic waste.

Storage: Store in a dedicated "Water-Reactive/Flammable" waste cabinet until pickup.

Protocol B: Empty Container Management
TMOS residues can rupture sealed bottles if atmospheric moisture enters and hydrolyzes the

silane, building pressure.

Triple Rinse:

Perform in a functioning fume hood.[2]
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Rinse the empty bottle 3 times with a dry compatible solvent (e.g., anhydrous Isopropanol

or Hexane). Do not use water.[3][4][5]

Collect rinsate into the "Flammable Solvent" waste stream (Protocol A).

Decontamination (Optional but Recommended):

After solvent rinsing, allow the bottle to stand open in the back of the fume hood for 24

hours to allow trace volatiles to evaporate.

Only then can the bottle be rinsed with water to convert final traces to silica dust.

Disposal: Deface the label and dispose of the glass/plastic as "Lab Trash" (if locally

permitted for triple-rinsed containers) or "Glass Waste."

Protocol C: Spill Cleanup (Immediate Action)
Small spills (<10mL) in a fume hood.

Evacuate & Isolate: Alert nearby personnel. Ensure fume hood is active.[2]

Do NOT use Water: Water will cause splattering and rapid release of methanol vapors.

Absorb: Use a dry absorbent pad, vermiculite, or dry sand.

Neutralize (Controlled):

Once absorbed, transfer the solid waste to a bucket in the hood.

If safe, add a 5% aqueous sodium carbonate solution slowly to the waste bucket to force

hydrolysis in a controlled manner.

Pack: Seal the waste in a double-bag or wide-mouth drum labeled "Debris contaminated with

TMOS - Flammable/Toxic."

Decision Matrix: Waste Stream Selection
This logic flow ensures you select the correct disposal path based on the state of the material.
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Caption: Operational decision tree for segregating TMOS-d12 waste streams.
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National Institutes of Health (NIH) - PubChem.Tetramethyl Orthosilicate Compound

Summary. CID 12682.[1][6]

US Environmental Protection Agency (EPA).Resource Conservation and Recovery Act

(RCRA) Regulations - 40 CFR Part 261. (Identification and Listing of Hazardous Waste).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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